Cas no 1403988-77-1 (1,2-Benzisothiazol-3(2H)-one, 6-(aminomethyl)-, 1,1-dioxide)

• Product Name: 1,2-Benzisothiazol-3(2H)-one, 6-(aminomethyl)-, 1,1-dioxide
• CAS No: 1403988-77-1
• MF: C₈H₈N₂O₃S
• MW: 212.225720405579
• CID: 6416467
• PubChem ID: 70044487
• Update Time: 2025-05-24

1,2-Benzisothiazol-3(2H)-one, 6-(aminomethyl)-, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisothiazol-3(2H)-one, 6-(aminomethyl)-, 1,1-dioxide
• 6-(aminomethyl)-2,3-dihydro-1lambda6,2-benzothi azole-1,1,3-trione
• EN300-6362475
• 1403988-77-1
• 6-(aminomethyl)benzo[d]isothiazol-3(2H)-one 1,1-dioxide
• SCHEMBL7280388
• 6-(aminomethyl)-2,3-dihydro-1lambda6,2-benzothiazole-1,1,3-trione

• Inchi： 1S/C8H8N2O3S/c9-4-5-1-2-6-7(3-5)14(12,13)10-8(6)11/h1-3H,4,9H2,(H,10,11)
• InChI Key： TZHSOKUMRLKHCT-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)C2=C(C=CC(CN)=C2)C(=O)N1

Computed Properties

• Exact Mass: 212.02556330g/mol
• Monoisotopic Mass: 212.02556330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 97.6Ų

Experimental Properties

• Density: 1.542±0.06 g/cm3(Predicted)
• pka: 1.18±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 1,2-Benzisothiazol-3(2H)-one, 6-(aminomethyl)-, 1,1-dioxide

1,2-Benzisothiazol-3(2H)-one, 6-(aminomethyl)-, 1,1-dioxide (CAS No. 1403988-77-1)

The compound 1,2-Benzisothiazol-3(2H)-one, 6-(aminomethyl)-, 1,1-dioxide (CAS No. 1403988-77-1) is a highly specialized organic compound with significant applications in various fields of chemistry and pharmacology. This compound belongs to the class of benzisothiazole derivatives, which are known for their unique structural features and versatile chemical properties. The benzisothiazole core of this molecule is a fused bicyclic system comprising a benzene ring and an isothiazole ring, which contributes to its stability and reactivity.

One of the most notable aspects of 1,2-Benzisothiazol-3(2H)-one is its functionalization at the 6-position with an aminomethyl group. This substitution introduces additional reactivity and potential for further chemical modifications. The presence of the dioxide group further enhances the compound's chemical versatility by providing opportunities for redox reactions and other transformations. These structural features make this compound a valuable building block in organic synthesis.

Recent studies have highlighted the potential of benzisothiazole derivatives in drug discovery and development. For instance, research has shown that certain analogs of this compound exhibit potent antimicrobial, anti-inflammatory, and even anticancer activities. The ability to fine-tune the chemical properties of these compounds through strategic substitutions makes them promising candidates for therapeutic applications.

In terms of synthesis, 1,2-Benzisothiazol-3(2H)-one can be prepared via various routes, including condensation reactions involving thioureas or thioamides with aldehydes or ketones. The introduction of the aminomethyl group typically involves nucleophilic substitution or addition reactions, depending on the specific conditions employed. The formation of the dioxide group often requires oxidation steps using oxidizing agents like hydrogen peroxide or other suitable reagents.

The application of this compound extends beyond pharmaceuticals. It has been explored in agrochemicals as well, particularly in the development of pesticides and fungicides. The unique electronic properties of the benzisothiazole core enable it to interact with biological targets such as enzymes and receptors, making it a valuable tool in both medicinal and agricultural chemistry.

From an environmental perspective, researchers have also investigated the biodegradability and ecological impact of this compound. Understanding its behavior in natural systems is crucial for ensuring its safe use in various industrial applications. Studies have shown that under certain conditions, this compound can undergo microbial degradation, reducing its persistence in the environment.

In conclusion, 1,2-Benzisothiazol-3(2H)-one, with its unique structural features and functional groups such as the aminomethyl and dioxide substituents, represents a versatile platform for chemical innovation. Its applications span across pharmaceuticals, agrochemicals, and materials science, making it a subject of continued research interest. As new insights into its properties emerge from ongoing studies, this compound is poised to play an increasingly important role in advancing modern chemistry.